(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(2-phenylthiazol-4-yl)methanone

• IUPAC Name: [4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C22H21N5OS/c28-22(19-15-29-21(25-19)16-6-2-1-3-7-16)27-12-10-26(11-13-27)14-20-23-17-8-4-5-9-18(17)24-20/h1-9,15H,10-14H2,(H,23,24)
• InChI Key: AUPBMUKTDOTHQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)C(=O)C4=CSC(=N4)C5=CC=CC=C5
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol
• CAS No.: 1170166-68-3

Description

(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(2-phenylthiazol-4-yl)methanone is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of piperazine derivatives, including those related to the specified compound, has been extensively studied for their potential biological activities. For instance, Patel et al. (2019) synthesized some piperazine derivatives as anti-inflammatory agents, showcasing the versatility of these compounds in medicinal chemistry. These derivatives were synthesized through reactions of 1-substituted piperazines with different benzimidazole derivatives, indicating a method for preparing compounds with potential therapeutic applications (Patel, Karkhanis, & Patel, 2019).

Antimicrobial and Antifungal Activities

Research by Patel, Agravat, and Shaikh (2011) focused on the antimicrobial activity of new pyridine derivatives, including those incorporating piperazine and thiazole moieties. These compounds exhibited variable and modest activity against bacteria and fungi, showcasing their potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-mycobacterial Chemotypes

Pancholia et al. (2016) identified the benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold as new anti-mycobacterial chemotypes. Their study involved the synthesis and biological evaluation of diverse benzo[d]thiazole-2-carboxamides, demonstrating significant potential against Mycobacterium tuberculosis. This research highlights the compound's relevance in addressing tuberculosis, a major global health challenge (Pancholia et al., 2016).

Antioxidant and Antimicrobial Activities

Further exploration of the compound's derivatives has shown promising antioxidant and antimicrobial activities. Bassyouni et al. (2012) synthesized a series of derivatives and evaluated them for these activities, contributing to the understanding of their potential in pharmaceutical applications (Bassyouni et al., 2012).

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, such as this one, have a broad range of chemical and biological properties . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with proteins and enzymes, which could explain their wide-ranging biological activity . More research is needed to determine the exact mode of action of this specific compound.

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that multiple biochemical pathways could potentially be affected.

Result of Action

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that the compound could have multiple effects at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

Benzimidazole derivatives are known to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Benzimidazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .